Tert-butyl 4-[cyano(phenyl)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[cyano(phenyl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H24N2O2/c1-18(2,3)22-17(21)20-11-9-15(10-12-20)16(13-19)14-7-5-4-6-8-14/h4-8,15-16H,9-12H2,1-3H3
• InChI Key: QWIOHAKEHDFJLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(C#N)C2=CC=CC=C2
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

Tert-butyl 4-[cyano(phenyl)methyl]piperidine-1-carboxylate is a chemical compound with the CAS Number: 1435929-63-7. It has a molecular weight of 300.4. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H24N2O2/c1-18(2,3)22-17(21)20-11-9-15(10-12-20)16(13-19)14-7-5-4-6-8-14/h4-8,15-16H,9-12H2,1-3H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Synthesis of Key Intermediates : Compounds similar to tert-butyl 4-[cyano(phenyl)methyl]piperidine-1-carboxylate are synthesized as key intermediates for developing pharmaceutical drugs. For instance, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl)phenoxy) methyl) piperidine-1-carboxylate is synthesized from piperidin-4-ylmethanol as a crucial intermediate for Vandetanib, a medication used to treat thyroid cancer (Min Wang et al., 2015).

Anticancer Drug Development : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate serves as an important intermediate for small molecule anticancer drugs. The synthesis approach established offers a high yield, emphasizing its role in developing and optimizing anti-tumor inhibitors (Binliang Zhang et al., 2018).

Material Science and Chemical Engineering

Anticorrosive Behavior : The novel tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate demonstrates significant anticorrosive properties for carbon steel in corrosive media, highlighting its potential in protecting industrial materials (B. Praveen et al., 2021).

Organic Chemistry

Synthesis of Biologically Active Compounds : Various synthetic strategies for this compound and its analogs have been developed, aiming to produce biologically active compounds. For example, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is an intermediate in the synthesis of crizotinib, highlighting its importance in pharmaceutical applications (D. Kong et al., 2016).

Mechanism of Action

Target of Action

Tert-butyl 4-[cyano(phenyl)methyl]piperidine-1-carboxylate is a compound used as an intermediate in the manufacture of fentanyl and its related derivatives . It is an N-protected derivative of 4-anilinopiperidine .

Mode of Action

As an intermediate in the synthesis of fentanyl, it likely contributes to the opioid activity of the final product .

Biochemical Pathways

Given its role in the synthesis of fentanyl, it may indirectly influence opioid receptor pathways .

Result of Action

As an intermediate in the synthesis of fentanyl, it contributes to the potent opioid activity of the final product .

Action Environment

The action environment of this compound is likely the chemical reaction environment in which it is used to synthesize fentanyl . Environmental factors such as temperature, pH, and solvent choice may influence its reactivity and stability .